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Compound of Interest

Compound Name: 3,3"-Dichlorobiphenyl

Cat. No.: B134845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
3,3'-Dichlorobiphenyl (PCB-11), a specific polychlorinated biphenyl congener. The information
is curated for researchers, scientists, and professionals in drug development who require
detailed data on this compound.

Core Physical and Chemical Properties

3,3'-Dichlorobiphenyl is a synthetic organic compound characterized by a biphenyl structure
with two chlorine atoms attached at the 3 and 3' positions. Its properties are crucial for
understanding its environmental fate, toxicological profile, and potential for biological
interaction.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 3,3'-
Dichlorobiphenyl.
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Property Value

Molecular Formula C12HsCl2

Molecular Weight 223.10 g/mol

CAS Number 2050-67-1

Appearance Crystalline solid

Melting Point 29 °C

Boiling Point 320 °C (at 760 mmHq)
Water Solubility 0.355 mg/L at 25 °C
Vapor Pressure 4.9 x 10~* mmHg at 25 °C
Log Kow (Octanol-Water Partition Coefficient) 5.79

Henry's Law Constant 2.33 x 10~* atm-m3/mol at 25 °C

Experimental Protocols

Detailed methodologies for determining the key physical properties of 3,3'-Dichlorobiphenyl
are outlined below. These protocols are based on established methods for organic compounds
and can be adapted for this specific PCB congener.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which 3,3'-Dichlorobiphenyl transitions from a
solid to a liquid state.

Materials:

3,3'-Dichlorobiphenyl, crystalline solid

Capillary tubes (sealed at one end)

Melting point apparatus with a calibrated thermometer or digital temperature sensor

Mortar and pestle (if needed to powder the sample)
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Spatula

Procedure:

Ensure the 3,3'-Dichlorobiphenyl sample is dry and finely powdered. If necessary, gently
grind the crystals using a mortar and pestle.

Pack the capillary tube with the powdered sample to a height of 2-3 mm by pressing the
open end into the powder and tapping the sealed end on a hard surface to compact the
sample.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of 29 °C.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts (the
end of the melting range).

The melting point is reported as the range between these two temperatures. For a pure
compound, this range should be narrow.

Boiling Point Determination (Thiele Tube Method)

Objective: To determine the temperature at which the vapor pressure of liquid 3,3'-

Dichlorobiphenyl equals the atmospheric pressure.

Materials:

3,3'-Dichlorobiphenyl

Thiele tube
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» High-boiling point mineral oil

o Small test tube (ignition tube)

o Capillary tube (sealed at one end)

e Thermometer

e Bunsen burner or heating mantle

e Clamp and stand

Procedure:

 Fill the Thiele tube with mineral oil to a level just above the side arm.

e Place a small amount (a few drops) of 3,3'-Dichlorobiphenyl into the small test tube.

« Invert the sealed capillary tube and place it, open end down, into the test tube containing the
sample.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is
above the sample.

e Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

o As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.
o Continue gentle heating until a continuous and rapid stream of bubbles is observed.

e Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube. Record this temperature.
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Water Solubility Determination (Shake-Flask Method
with HPLC Analysis)

Objective: To determine the saturation concentration of 3,3'-Dichlorobiphenyl in water at a
specific temperature.

Materials:

3,3'-Dichlorobiphenyl

 High-purity water (e.g., Milli-Q)

e Glass flasks with stoppers

o Constant temperature shaker bath

o Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector
o Acetonitrile (HPLC grade)

e Volumetric flasks and pipettes

Procedure:

Add an excess amount of 3,3'-Dichlorobiphenyl to a glass flask containing a known volume
of high-purity water.

Seal the flask and place it in a constant temperature shaker bath set to 25 °C.

Shake the flask for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After shaking, allow the flask to stand undisturbed in the temperature bath for at least 24
hours to allow for phase separation.
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o Carefully withdraw an aliquot of the aqueous phase, avoiding any undissolved solid.
o Centrifuge the aliquot to further separate any suspended particles.

« Filter the supernatant through a syringe filter to obtain a clear aqueous solution saturated
with 3,3'-Dichlorobiphenyl.

o Prepare a series of standard solutions of 3,3'-Dichlorobiphenyl in a suitable solvent (e.qg.,
acetonitrile) of known concentrations.

e Analyze the filtered aqueous sample and the standard solutions by HPLC. A typical mobile
phase could be a gradient of acetonitrile and water, with detection at a suitable UV
wavelength (e.g., 254 nm).

o Construct a calibration curve from the peak areas of the standard solutions.

o Determine the concentration of 3,3'-Dichlorobiphenyl in the aqueous sample by comparing
its peak area to the calibration curve. This concentration represents the water solubility.

Synthesis of 3,3'-Dichlorobiphenyl

The synthesis of symmetrical polychlorinated biphenyls like 3,3'-Dichlorobiphenyl can be
achieved through several methods. The Ullmann reaction, involving the copper-catalyzed
coupling of an aryl halide, is a classic approach.

General Synthetic Workflow (Ullmann Reaction)
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3-Iodo-1-chlorobenzene

> Ullmann Couplin, Purification
R | BNl P 5| 3,3-Dichlorobiphenyl || (e.g., Recrystallization,
A Chromatography)
High Temperature

(e.g., >200 °C)
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Phase I Metabolism (Oxidation)

3,3'-Dichlorobiphenyl
(PCB-11)

CYP Enzymes

Monohydroxylated Metabolites

CYP Enzymes

Dihydroxylated Metabolites
(Catechols)

OMT

Methoxylated-Hydroxylated
Metabolites

UGTs

Sulfate Conjugates

Glucuronide Conjugates
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HepG?2 Cell Culture

i

Exposure to 3,3'-Dichlorobiphenyl
(e.g., 24 hours)

'

Sample Collection
(Cells and Culture Medium)

'

Metabolite Extraction
(e.g., Liquid-Liquid or
Solid-Phase Extraction)

i

Analytical Detection
(LC-MS/MS, GC-MS)

'

Data Analysis and
Metabolite Identification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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